Cas no 825617-17-2 (2-Imidazolidinone, 1-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-4-yl]-)

• Product name: 2-Imidazolidinone, 1-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-4-yl]-
• CAS No: 825617-17-2
• MF: C₁₃H₁₂N₆O
• MW: 268.27398
• CID: 688912
• PubChem ID: 136073226

2-Imidazolidinone, 1-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-4-yl]-
• 1-[3-(benzimidazol-2-ylidene)-1,2-dihydropyrazol-4-yl]imidazolidin-2-one
• 1-[3-(2H-Benzimidazol-2-ylidene)-2,3-dihydro-1H-pyrazol-4-yl]imidazolidin-2-one
• SCHEMBL1647833
• DTXSID80730510
• 825617-17-2

• Inchi： InChI=1S/C13H12N6O/c20-13-14-5-6-19(13)10-7-15-18-11(10)12-16-8-3-1-2-4-9(8)17-12/h1-4,7H,5-6H2,(H,14,20)(H,15,18)(H,16,17)
• InChI Key： RIYMNFYXBSUYPD-UHFFFAOYSA-N
• SMILES： C1CN(C(=O)N1)C2=C(NN=C2)C3=NC4=CC=CC=C4N3

Computed Properties

• Exact Mass: 268.10725903g/mol
• Monoisotopic Mass: 268.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.7Ų